Cas no 100703-81-9 (2-Methyloxazole-5-carbonitrile)

2-Methyloxazole-5-carbonitrile structure
100703-81-9 structure
Product Name:2-Methyloxazole-5-carbonitrile
CAS No:100703-81-9
MF:C5H4N2O
MW:108.09806060791
CID:2949372
PubChem ID:60069425
Update Time:2024-11-04

2-Methyloxazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-?Oxazolecarbonitrile, 2-?methyl-
    • 5-​Oxazolecarbonitrile, 2-​methyl-
    • 2-Methyloxazole-5-carbonitrile
    • 5-Oxazolecarbonitrile, 2-methyl-
    • CS-0377347
    • MFCD22681980
    • 2-methyl-1,3-oxazole-5-carbonitrile
    • SCHEMBL20362519
    • 100703-81-9
    • SY325601
    • G69166
    • Inchi: 1S/C5H4N2O/c1-4-7-3-5(2-6)8-4/h3H,1H3
    • InChI Key: BZAXQZSUBXXBPH-UHFFFAOYSA-N
    • SMILES: O1C(C#N)=CN=C1C

Computed Properties

  • Exact Mass: 108.032362755g/mol
  • Monoisotopic Mass: 108.032362755g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 49.8

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